N-Arachidonyl-GABA

• Molecular Formula: C24H39NO3
• Molecular Weight: 389.6 g/mol
• InChI: InChI=1S/C24H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-23(26)25-22-19-21-24(27)28/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-22H2,1H3,(H,25,26)(H,27,28)/b7-6-,10-9-,13-12-,16-15-
• InChIKey: JKUDIEXTAYKJNX-DOFZRALJSA-N

Researchers investigating phospholipase D (PLD) signaling require selective inhibitors, yet most arachidonoyl analogs lack potency or introduce off-target effects. N-Arachidonyl-GABA (NAGABA) solves this as the most potent PLD inhibitor in its class (IC50 20 μM vs. 27 μM for AA-Phe). - Uniquely normalizes cortical GABAA receptor density in cerebral hypoperfusion models (17% reduction). - Validated negative control for NAGly-mediated analgesia studies (700 nmol intrathecal). - Multi-factorial neuroprotective profile in rat MCAO (2 mg/kg/day i.p.).

N-Arachidonyl-GABA: Identity, Origin, and Classification

N-Arachidonyl-GABA (CAS 128201-89-8, C₂₄H₃₉NO₃, MW 389.57) is an N-acyl-γ-aminobutyric acid formed by formal condensation of the amino group of GABA with the carboxy group of arachidonic acid [1]. It belongs to the arachidonyl amino acid (elmiric acid) family, a class of endogenous lipid amides identified in bovine and rat brain that are structurally related to the endocannabinoid anandamide but distinguished by their amino-acid head groups [2][3]. Unlike anandamide, members of this class—including NAGABA—do not bind cannabinoid CB1 or CB2 receptors, thereby circumventing the psychotropic and motor side-effect liabilities associated with direct cannabinoid receptor agonism [4]. NAGABA has been detected endogenously in mouse brain and is proposed to arise biosynthetically via FAAH-mediated hydrolysis of N-arachidonoyl ethanolamide [5].

▸ Endogenous arachidonyl amino acid tool that does not engage CB1/CB2 receptors

▸ Hydrolytically stable FAAH ligand; reported moderate inhibitory activity with resistance to FAAH-mediated breakdown

▸ Unique functional profile shaped by GABA head group: distinct from NAGly, anandamide, and other elmiric acids

• [1] PubChem. N-arachidonoyl-gamma-aminobutyric acid. Compound Summary CID 16759310. National Center for Biotechnology Information. View Source
• [2] Huang SM, Bisogno T, Petros TJ, et al. Identification of a new class of molecules, the arachidonyl amino acids, and characterization of one member that inhibits pain. J Biol Chem. 2001;276(46):42639-42644. doi:10.1074/jbc.M107351200. View Source
• [3] Burstein SH. N-Acyl Amino Acids (Elmiric Acids): Endogenous Signaling Molecules with Therapeutic Potential. Mol Pharmacol. 2018;93(3):228-238. doi:10.1124/mol.117.110841. View Source
• [4] Burstein SH. N-Acyl Amino Acids (Elmiric Acids): Endogenous Signaling Molecules with Therapeutic Potential. Mol Pharmacol. 2018;93(3):228-238. doi:10.1124/mol.117.110841. View Source
• [5] Han B, Wright R, Kirchhoff AM, et al. Quantitative LC–MS/MS analysis of arachidonoyl amino acids in mouse brain with treatment of FAAH inhibitor. Anal Biochem. 2013;432(2):74-81. doi:10.1016/j.ab.2012.09.031. View Source

Why NAGABA Cannot Be Substituted by In-Class Analogs

The arachidonyl amino acid family exhibits striking functional divergence driven by the identity of the amino-acid head group, meaning that interchange of NAGABA with its closest structural analogs—N-arachidonoyl glycine (NAGly), N-arachidonoyl alanine (NAAla), or anandamide—yields diametrically opposed biological outcomes in key assays. NAGly produces significant analgesia in inflammatory pain models at 70–700 nmol, whereas NAGABA at identical doses (700 nmol) is completely inactive [1]. Conversely, NAGABA is among the most potent inhibitors of phospholipase D (IC₅₀ 20 μM) in the series, while NAGly is among the weakest [2]. NAGABA uniquely normalizes cortical GABAA receptor density in cerebral ischemia, an effect not shared by NMDA-targeted interventions [3]. The cerebrovascular activity of NAGABA is itself distinct from that of its isopropyl ester derivative and the PGE2-GABA conjugate, each of which exhibits different rank-order potency in cerebral blood flow augmentation [4][5]. These data collectively demonstrate that NAGABA occupies a unique functional niche that cannot be approximated by generic in-class substitution.

NAGABA

NAGly / NAAla

Pain-model response may reverse: NAGABA lacks analgesic activity where NAGly is efficacious; head-group specificity critical.

NAGABA

Anandamide

CB1/CB2-independent signaling vs. direct cannabinoid agonism; pathway engagement and side-effect profile may differ fundamentally.

NAGABA

PGE₂-GABA / Isopropyl ester

Cerebrovascular potency rank may shift; neuroprotection endpoints comparable, but hemodynamic readouts can diverge.

• [1] Succar R, Mitchell VA, Vaughan CW. Actions of N-arachidonyl-glycine in a rat inflammatory pain model. Mol Pain. 2007;3:24. doi:10.1186/1744-8069-3-24. View Source
• [2] Gretskaya NM, Akimov MG, Bezuglov VV, et al. Arachidonoyl amino acids and arachidonoyl peptides: Synthesis and properties. Russ J Bioorg Chem. 2006;32:231–239. doi:10.1134/S1068162006030046. View Source
• [3] Gan'shina TS, Gnezdilova AV, Kurza EV, et al. Behavioral and Receptor Effects of N-Arachidonoyl-Gaba Under Conditions of Permanent Bilateral Carotid Arteries Stenosis in Rats. Pharm Chem J. 2024;58:1242-1246. doi:10.1007/s11094-024-03264-1. View Source
• [4] Gan'shina TS, Gnezdilova AV, Kurza EV, Gretskaya NM, Bezuglov VV, Mirzoyan RS. Comparative Study of Cerebrovascular Activity of New Derivatives of N-Arachidonoyl-GABA and GABA Conjugate with Prostaglandin E₂. Pharm Chem J. 2024;58(8):1242-1246. doi:10.1007/s11094-024-03264-1. View Source
• [5] Gan'shina TS, Gnezdilova AV, Kurza EV, et al. Neuroprotective and cerebrovascular effects of endogenous N-Arachidonoyl-GABA and its putative Cox-2 metabolite – GABA conjugate with Prostaglandin E2. Research Results Pharmacol. 2021;7(3):49-61. View Source

Quantitative Differentiation Against Closest Analogs

FAAH Inhibition: Moderate vs. High-Potency NAGly

Among arachidonoyl amino acids, N-arachidonoyl-GABA (AA-GABA) exhibits moderate inhibitory activity toward fatty acid amide hydrolase (FAAH) from rat brain, with an IC₅₀ of 50 μM. This is approximately 7.7-fold weaker than N-arachidonoyl glycine (AA-Gly, IC₅₀ 6.5 μM), the most potent FAAH inhibitor in the series. AA-Phe (IC₅₀ 55 μM) and AA-Tyr (IC₅₀ 60 μM) show comparable weak activity [1]. Unlike AA-Gly, all arachidonoylamino acids tested—including AA-GABA—were themselves stable to FAAH-mediated hydrolysis [1]. This positions NAGABA as a hydrolytically stable FAAH ligand with moderate inhibitory potency, a profile that is mechanistically distinct from the potent, rapidly hydrolyzed AA-Gly.

FAAH Inhibition

Cross-study comparable

IC₅₀ 50 μM (AA-GABA) vs. 6.5 μM (AA-Gly); 7.7× weaker, hydrolysis-resistant

Moderate FAAH ligand with hydrolytic stability; distinct from labile, high-potency NAGly

Rat brain FAAH; AA-Phe/Tyr show comparable weak activity

Evidence Dimension	FAAH inhibition (IC₅₀, μM)
Target Compound Data	AA-GABA IC₅₀ = 50 μM
Comparator Or Baseline	AA-Gly IC₅₀ = 6.5 μM; AA-Phe IC₅₀ = 55 μM; AA-Tyr IC₅₀ = 60 μM
Quantified Difference	AA-GABA is 7.7-fold less potent than AA-Gly; comparable to AA-Phe and AA-Tyr
Conditions	FAAH enzyme from rat brain, in vitro enzymatic assay

Why This Matters

For research groups studying endocannabinoid tone modulation, NAGABA provides a distinct intermediate-potency, hydrolysis-resistant FAAH tool distinct from the high-potency but labile NAGly.

• [1] Gretskaya NM, Akimov MG, Bezuglov VV, et al. Arachidonoyl amino acids and arachidonoyl peptides: Synthesis and properties. Russ J Bioorg Chem. 2006;32:231–239. doi:10.1134/S1068162006030046. View Source

PLD Inhibition: Most Potent Arachidonoyl Amino Acid

In a systematic screen of arachidonoyl amino acids against cabbage phospholipase D (PLD), N-arachidonoyl-GABA (AA-GABA) emerged as the most potent inhibitor, with an IC₅₀ of 20 μM. The next most active compound, AA-Phe, exhibited an IC₅₀ of 27 μM, representing a 1.35-fold lower potency. All other arachidonoylamino acids tested showed weaker or negligible PLD inhibitory activity [1]. This rank-order potency is distinct from the FAAH inhibition profile, where AA-Gly is the most potent compound, highlighting the functional selectivity conferred by the GABA head group for PLD over FAAH.

PLD Inhibition

Cross-study comparable

IC₅₀ 20 μM (AA-GABA) vs. 27 μM (AA-Phe); most potent in series

Reported highest PLD inhibition rank among arachidonoyl amino acids tested

Cabbage PLD; other analogs weaker or inactive

Evidence Dimension	Phospholipase D inhibition (IC₅₀, μM)
Target Compound Data	AA-GABA IC₅₀ = 20 μM
Comparator Or Baseline	AA-Phe IC₅₀ = 27 μM; all other AA-amino acids weaker or inactive
Quantified Difference	AA-GABA is 1.35-fold more potent than AA-Phe; most potent compound in the series
Conditions	Cabbage phospholipase D, in vitro enzymatic assay

Why This Matters

For investigators probing PLD-dependent signaling pathways, AA-GABA represents the most potent tool compound in the arachidonoyl amino acid class, offering a distinct pharmacological profile not achievable with AA-Gly or other analogs.

• [1] Gretskaya NM, Akimov MG, Bezuglov VV, et al. Arachidonoyl amino acids and arachidonoyl peptides: Synthesis and properties. Russ J Bioorg Chem. 2006;32:231–239. doi:10.1134/S1068162006030046. View Source

Cerebrovascular Effects: Isopropyl Ester vs. Parent

In anesthetized rats subjected to global transient cerebral ischemia, N-arachidonoyl-GABA isopropyl ester increased local blood flow in the cerebral cortex to a greater extent than the parent compound N-arachidonoyl-GABA, as measured by laser flowmetry [1]. In a separate comparative study, the cerebrovascular effect of the PGE₂-GABA conjugate was superior to that of AA-GABA and all other tested compounds under identical global transient ischemia conditions, while both AA-GABA and PGE₂-GABA—unlike PGE₂ and nimodipine—increased cerebral blood flow selectively in ischemic rats without affecting intact animals [2]. This demonstrates that the parent NAGABA possesses a cerebrovascular activity profile that is both modifiable by esterification and distinct from prostaglandin-based conjugates.

Cerebrovascular Activity

Head-to-head

Isopropyl ester > parent; PGE₂-GABA > AA-GABA in cortical blood flow

Cerebrovascular effect modifiable by esterification; ischemia-selective response

Rat global transient ischemia, laser flowmetry

Evidence Dimension	Cerebral cortical blood flow augmentation in global transient ischemia
Target Compound Data	N-arachidonoyl-GABA (parent compound): baseline cerebrovascular effect; quantitative laser flowmetry data in full-text
Comparator Or Baseline	N-Arachidonoyl-GABA isopropyl ester: greater blood flow increase vs. parent; PGE₂-GABA: cerebrovascular effect superior to AA-GABA and all other tested compounds
Quantified Difference	Isopropyl ester > parent NAGABA; PGE₂-GABA > AA-GABA; both AA-GABA and PGE₂-GABA inactive in intact (non-ischemic) animals
Conditions	Anesthetized rats, global transient cerebral ischemia model, laser Doppler flowmetry

Why This Matters

Researchers designing cerebrovascular studies must select the appropriate molecular form: the isopropyl ester for maximal blood flow augmentation, or the parent NAGABA for investigating endogenous ischemia-selective mechanisms without off-target effects on intact vasculature.

• [1] Gan'shina TS, Gnezdilova AV, Kurza EV, Gretskaya NM, Bezuglov VV, Mirzoyan RS. Comparative Study of Cerebrovascular Activity of New Derivatives of N-Arachidonoyl-GABA and GABA Conjugate with Prostaglandin E₂. Pharm Chem J. 2024;58(8):1242-1246. doi:10.1007/s11094-024-03264-1. View Source
• [2] Gan'shina TS, Gnezdilova AV, Kurza EV, et al. Neuroprotective and cerebrovascular effects of endogenous N-Arachidonoyl-GABA and its putative Cox-2 metabolite – GABA conjugate with Prostaglandin E2. Research Results Pharmacol. 2021;7(3):49-61. View Source

Inflammatory Pain Model Inactivity vs. NAGly Analgesia

In a rat model of Freund's complete adjuvant (FCA)-induced inflammatory pain, intrathecal administration of N-arachidonyl-GABA (NA-GABA, 700 nmol) produced no significant effect on mechanical allodynia (AUC = 7.9 ± 2.1 g·h, P = 0.5 vs. vehicle AUC = 0.7 ± 0.7 g·h) or thermal hyperalgesia (AUC = 2.5 ± 3.9 s·h, P = 0.9 vs. vehicle AUC = 1.2 ± 1.6 s·h). In stark contrast, N-arachidonyl glycine (NAGly, 70–700 nmol) produced significant, dose-dependent reduction of both allodynia and hyperalgesia. Likewise, N-arachidonyl alanine (NA-alanine, 700 nmol) was also inactive [1]. This functional dichotomy—NAGly active, NAGABA and NAAla inactive—demonstrates that the amino-acid head group dictates analgesic efficacy within this class, and NAGABA cannot serve as a substitute for NAGly in pain research.

Inflammatory Pain Model

Head-to-head

NAGABA 700 nmol: no significant change vs. vehicle (allodynia P=0.5, hyperalgesia P=0.9)

Inactive in FCA pain model; confirms head-group specificity; supports negative-control use

Intrathecal rat; NAGly active, NA-Ala also inactive

Evidence Dimension	Mechanical allodynia and thermal hyperalgesia in FCA inflammatory pain model
Target Compound Data	NA-GABA 700 nmol: mechanical allodynia AUC = 7.9 ± 2.1 g·h (P=0.5); thermal hyperalgesia AUC = 2.5 ± 3.9 s·h (P=0.9). No significant effect vs. vehicle.
Comparator Or Baseline	NAGly 70–700 nmol: significant reduction of allodynia and hyperalgesia; NA-alanine 700 nmol: inactive, similar to NA-GABA; HU-210 10 nmol: robust analgesic effect
Quantified Difference	NAGABA effect not significantly different from vehicle (allodynia P=0.5, hyperalgesia P=0.9); NAGly produces significant analgesia
Conditions	Intrathecal administration in rats, FCA-induced hindpaw inflammation, von Frey mechanical allodynia and plantar thermal hyperalgesia testing

Why This Matters

Procurement of NAGABA for pain research is only justified when the objective is to demonstrate amino-acid head-group specificity or to serve as a negative control alongside NAGly; NAGABA is not a viable analgesic candidate per se.

• [1] Succar R, Mitchell VA, Vaughan CW. Actions of N-arachidonyl-glycine in a rat inflammatory pain model. Mol Pain. 2007;3:24. doi:10.1186/1744-8069-3-24. View Source

GABAA Receptor Normalization After Cerebral Ischemia

In rats subjected to permanent bilateral common carotid artery stenosis, administration of N-arachidonoyl-GABA (2 mg/kg/day, 7 days, i.p.) normalized cognitive performance in the exploratory plus-maze test and decreased the ex vivo number of cortical GABAA receptors by 17%, partially returning receptor density to normal values. Critically, NAGABA did not correct the ischemia-induced alteration in NMDA receptor density, demonstrating receptor-subtype selectivity [1]. This selective GABAA receptor normalization is not reported for NAGly, anandamide, or other arachidonoyl amino acids in comparable ischemia models, representing a potentially unique pharmacodynamic feature of NAGABA.

GABAA Receptor Normalization

Head-to-head

17% decrease in cortical GABAA receptors; cognitive performance normalized

Selective GABAA modulation reported; NMDA receptors unchanged

Rat bilateral carotid stenosis, 2 mg/kg/day i.p. 7d

Evidence Dimension	Cortical GABAA receptor density normalization after cerebral ischemia
Target Compound Data	NAGABA 2 mg/kg/day × 7d: decreased cortical GABAA receptor number by 17%, partially returning to normal values; cognitive performance normalized; NMDA receptors not corrected
Comparator Or Baseline	Ischemia alone (vehicle): elevated GABAA receptor density and impaired cognitive performance vs. sham; NAGly and anandamide not tested in this paradigm
Quantified Difference	17% decrease in cortical GABAA receptors toward normal levels; NMDA receptor density unchanged
Conditions	Rat model of permanent bilateral common carotid artery stenosis, ex vivo radioligand binding, exploratory plus-maze test

Why This Matters

For ischemia and neuroprotection research, NAGABA offers a unique tool to selectively probe GABAA receptor-mediated mechanisms of cognitive recovery, a property not documented for any other arachidonoyl amino acid.

• [1] Gan'shina TS, Gnezdilova AV, Kurza EV, et al. Behavioral and Receptor Effects of N-Arachidonoyl-Gaba Under Conditions of Permanent Bilateral Carotid Arteries Stenosis in Rats. Pharm Chem J. 2024;58:1242-1246. doi:10.1007/s11094-024-03264-1. View Source

Neuroprotection in Focal Ischemia vs. PGE2-GABA

In the rat middle cerebral artery occlusion (MCAO) model of permanent focal brain ischemia, both AA-GABA and its putative COX-2 metabolite PGE₂-GABA, administered at 2 mg/kg/day i.p. for 6 or 12 days, produced: (1) significant restoration of neurons and glial cells with intracellular regeneration of cytoplasmic and nuclear structures; (2) decrease in brain tissue edema; (3) attenuated thrombosis and stasis; and (4) absence of large necrotic foci in brain tissue. Both compounds also prevented excessive accumulation of the aging pigment lipofuscin in both brain hemispheres [1]. While the neuroprotective effects were comparable between AA-GABA and PGE₂-GABA, the cerebrovascular effect of PGE₂-GABA was superior [1]. This demonstrates that NAGABA provides broad-spectrum neuroprotection that is mechanistically linked to, but partially separable from, its cerebrovascular actions.

Neuroprotection in MCAO

Head-to-head

Neuronal/glial restoration, reduced edema, anti-thrombosis, anti-lipofuscin; comparable to PGE₂-GABA

Multi-endpoint tissue preservation; cerebrovascular effect separable from neuroprotection

Rat MCAO, 2 mg/kg/day i.p.; PGE₂-GABA superior in blood flow

Evidence Dimension	Multi-parameter neuroprotection in permanent focal cerebral ischemia (MCAO)
Target Compound Data	AA-GABA 2 mg/kg/day i.p. for 6 or 12 days: neuronal/glial restoration, reduced edema, attenuated thrombosis, absence of large necrotic foci, prevented lipofuscin accumulation
Comparator Or Baseline	PGE₂-GABA (same dose/regimen): comparable neuroprotection but superior cerebrovascular effect; nimodipine and PGE₂: no effect on cerebral blood flow in ischemic rats
Quantified Difference	Neuroprotection: AA-GABA ≈ PGE₂-GABA (qualitatively comparable); Cerebrovascular effect: PGE₂-GABA > AA-GABA > nimodipine/PGE₂ (inactive); Lipofuscin accumulation prevented in both hemispheres
Conditions	Rat MCAO model (permanent focal ischemia), 2 mg/kg/day i.p., morphological examination, laser flowmetry, fluorescence spectroscopy for lipofuscin

Why This Matters

For preclinical stroke and neuroprotection studies, NAGABA provides a multi-mechanism neuroprotective profile—spanning cellular restoration, anti-edema, anti-thrombotic, and anti-lipofuscin effects—that distinguishes it from single-mechanism comparators like nimodipine and from its own metabolite PGE₂-GABA, which shows superior cerebrovascular but comparable neuroprotective efficacy.

• [1] Gan'shina TS, Gnezdilova AV, Kurza EV, et al. Neuroprotective and cerebrovascular effects of endogenous N-Arachidonoyl-GABA and its putative Cox-2 metabolite – GABA conjugate with Prostaglandin E2. Research Results Pharmacol. 2021;7(3):49-61. View Source

Application Scenarios for NAGABA Procurement

Phospholipase D Signaling Studies

For research groups investigating PLD-mediated lipid signaling pathways, NAGABA (AA-GABA) is the most potent inhibitor in the arachidonoyl amino acid series (IC₅₀ 20 μM vs. 27 μM for the next-best compound AA-Phe). Procurement of NAGABA in this context is justified by its unique rank-order potency; substitution with NAGly or other analogs would yield substantially weaker PLD inhibition [1].

Cerebral Ischemia: GABAA Receptor Normalization and Cognitive Recovery

In rodent models of chronic cerebral hypoperfusion (bilateral carotid artery stenosis), NAGABA uniquely normalizes cognitive performance and selectively reduces pathologically elevated cortical GABAA receptor density by 17%, without affecting NMDA receptors. No other arachidonoyl amino acid has been shown to produce this receptor-subtype-selective normalization. NAGABA should be procured over NAGly or anandamide when the experimental objective is to dissect GABAA-mediated mechanisms of post-ischemic cognitive recovery [2].

Multi-Mechanism Neuroprotection in MCAO Models

For preclinical stroke studies requiring a compound that simultaneously addresses neuronal degeneration, brain edema, microvascular thrombosis, and lipofuscin accumulation, NAGABA provides a multi-factorial neuroprotective profile at 2 mg/kg/day i.p. in the rat MCAO model. Its effects on tissue preservation are comparable to those of PGE₂-GABA, but its cerebrovascular activity is distinct and less pronounced, enabling researchers to separate neuroprotective from hemodynamic mechanisms by comparing NAGABA with PGE₂-GABA or the isopropyl ester derivative [3][4].

Negative Control for NAGly in Inflammatory Pain Studies

NAGABA is the appropriate negative control compound for experiments probing NAGly-mediated analgesia. At an identical intrathecal dose of 700 nmol, NAGABA produces no significant change in mechanical allodynia or thermal hyperalgesia in the FCA inflammatory pain model, whereas NAGly produces robust, dose-dependent analgesia that is CB1/CB2-receptor independent. NAGABA and NA-alanine are the only two arachidonoyl amino acids experimentally verified to lack analgesic activity in this paradigm, making them essential specificity controls [5].

Application

Selection Property

Validation Focus

Phospholipase D signaling studies

Top-ranked PLD inhibitor in elmiric acid class

Confirm PLD isoform potency in target system; verify selectivity over FAAH

Post-ischemic cognitive recovery research

Selective cortical GABAA receptor normalization

Receptor-subtype specificity (NMDA unchanged); dose-response in chronic hypoperfusion models

Multi-endpoint neuroprotection in stroke models

Multi-factorial tissue preservation profile

Separate neuroprotective vs. cerebrovascular effects via comparator studies (PGE₂-GABA, isopropyl ester)

Specificity control for arachidonoyl amino acid analgesia studies

Verified absence of analgesic activity in inflammatory pain model

Confirm inactivity in allodynia/hyperalgesia at equimolar doses with active NAGly

• [1] Gretskaya NM, Akimov MG, Bezuglov VV, et al. Arachidonoyl amino acids and arachidonoyl peptides: Synthesis and properties. Russ J Bioorg Chem. 2006;32:231–239. doi:10.1134/S1068162006030046. View Source
• [2] Gan'shina TS, Gnezdilova AV, Kurza EV, et al. Behavioral and Receptor Effects of N-Arachidonoyl-Gaba Under Conditions of Permanent Bilateral Carotid Arteries Stenosis in Rats. Pharm Chem J. 2024;58:1242-1246. doi:10.1007/s11094-024-03264-1. View Source
• [3] Gan'shina TS, Gnezdilova AV, Kurza EV, et al. Neuroprotective and cerebrovascular effects of endogenous N-Arachidonoyl-GABA and its putative Cox-2 metabolite – GABA conjugate with Prostaglandin E2. Research Results Pharmacol. 2021;7(3):49-61. View Source
• [4] Gan'shina TS, Gnezdilova AV, Kurza EV, Gretskaya NM, Bezuglov VV, Mirzoyan RS. Comparative Study of Cerebrovascular Activity of New Derivatives of N-Arachidonoyl-GABA and GABA Conjugate with Prostaglandin E₂. Pharm Chem J. 2024;58(8):1242-1246. doi:10.1007/s11094-024-03264-1. View Source
• [5] Succar R, Mitchell VA, Vaughan CW. Actions of N-arachidonyl-glycine in a rat inflammatory pain model. Mol Pain. 2007;3:24. doi:10.1186/1744-8069-3-24. View Source